Cas no 391224-22-9 (ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 391224-22-9
• MF: C₁₆H₁₆BrNO₃S₂
• MW: 414.337141036987
• CID: 5922703
• PubChem ID: 3360440
• Update Time: 2025-06-09

ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-bromothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• Benzo[b]thiophene-3-carboxylic acid, 2-[[(5-bromo-2-thienyl)carbonyl]amino]-4,5,6,7-tetrahydro-, ethyl ester
• F0161-0420
• ethyl 2-[(5-bromothiophene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• 391224-22-9
• ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Oprea1_745573
• AKOS024574733

• Inchi： 1S/C16H16BrNO3S2/c1-2-21-16(20)13-9-5-3-4-6-10(9)23-15(13)18-14(19)11-7-8-12(17)22-11/h7-8H,2-6H2,1H3,(H,18,19)
• InChI Key： DHBVGBOUNQSBTJ-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(OCC)=O)=C(NC(C1SC(Br)=CC=1)=O)S2

Computed Properties

• Exact Mass: 412.975
• Monoisotopic Mass: 412.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.565±0.06 g/cm3(Predicted)
• Boiling Point: 487.4±45.0 °C(Predicted)
• pka: 12.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-(5-Bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 391224-22-9)

The compound ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 391224-22-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a bromothiophene moiety and a tetrahydrobenzothiophene core, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for heterocyclic compounds like ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has surged due to their role in addressing modern medical challenges. For instance, its bromothiophene component is often explored in the context of cancer therapeutics, a hot topic in biomedical research. Additionally, the compound's ester functionality makes it a candidate for prodrug design, aligning with current trends in targeted drug delivery systems.

From a synthetic chemistry perspective, CAS No. 391224-22-9 exemplifies the growing importance of sulfur-containing heterocycles. These structures are pivotal in agrochemicals and electronic materials, reflecting broader industrial trends. The compound's benzothiophene scaffold is also relevant to organic semiconductors, a field gaining traction in renewable energy technologies. Such interdisciplinary applications highlight its value beyond traditional pharmaceuticals.

Analytical studies of ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate often focus on its purity and stability, critical factors for regulatory compliance in drug development. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, addressing common queries about quality control in fine chemical synthesis. Its CAS registry number (391224-22-9) ensures traceability in global chemical databases, a key concern for supply chain transparency.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound's synthetic pathways are being optimized for green chemistry principles. Researchers are investigating catalytic methods to reduce waste generation during the production of tetrahydrobenzothiophene derivatives, responding to industry demands for eco-friendly processes. This aligns with broader searches for sustainable synthetic routes in academic and industrial settings.

In summary, ethyl 2-(5-bromothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 391224-22-9) represents a multifaceted compound with cutting-edge applications. Its structural complexity and functional diversity make it a subject of ongoing research across multiple disciplines, from medicinal chemistry to materials science. As scientific inquiries evolve, this molecule continues to offer new opportunities for innovation in both theoretical and applied chemistry.